Cas no 67910-98-9 (4-Aminobutyric-2,2-d2 Acid)

• Product Name: 4-Aminobutyric-2,2-d2 Acid
• CAS No: 67910-98-9
• MF: C₄H₉NO₂
• MW: 105.132084608078
• CID: 867049
• PubChem ID: 57685050
• Update Time: 2025-05-20

4-Aminobutyric-2,2-d2 Acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminobutyric acid-2,2-d2
• 4-amino-2,2-dideuteriobutanoic acid
• 4-Aminobutyric-2,2-D2 acid
• 2,2-dideutero-4-aminobutyric acid
• 4-Amino(2,2-~2~H_2_)butanoic acid
• D98120
• A935292
• 4-Aminobutyric acid-2,2-d2, 98 atom % D
• 4-Aminobutyric acid-2,2-d?
• 67910-98-9
• HY-N0067S1
• SCHEMBL13863033
• 4-amino(2,2-?H?)butanoic acid
• 98 atom% D
• DTXSID60727509
• CS-0256112
• 4-amino-2,2-dideuterio-butanoic acid
• 4-Aminobutyric-2,2-d2 Acid

• Inchi： 1S/C4H9NO2/c5-3-1-2-4(6)7/h1-3,5H2,(H,6,7)/i2D2
• InChI Key： BTCSSZJGUNDROE-CBTSVUPCSA-N
• SMILES： OC(C([2H])([2H])CCN)=O

Computed Properties

• Exact Mass: 105.075882022g/mol
• Monoisotopic Mass: 105.075882022g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: 195 °C (dec.)(lit.)
• Boiling Point: 248.0±23.0 °C at 760 mmHg
• Flash Point: 103.8±22.6 °C
• Vapor Pressure: No data available

4-Aminobutyric-2,2-d2 Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives